1,3-benzodioxole-5-carbaldehyde [4-methoxy-6-(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone

• IUPAC Name: N-[(Z)-1,3-benzodioxol-5-ylmethylideneamino]-4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C16H18N6O4/c1-23-16-19-14(18-15(20-16)22-4-6-24-7-5-22)21-17-9-11-2-3-12-13(8-11)26-10-25-12/h2-3,8-9H,4-7,10H2,1H3,(H,18,19,20,21)/b17-9-
• InChI Key: PZBVRHATULYENL-MFOYZWKCSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCOCC2)NN=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: COC1=NC(=NC(=N1)N2CCOCC2)N/N=C\C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H18N6O4
• Molecular Weight: 358.35 g/mol

Description

The compound “1,3-benzodioxole-5-carbaldehyde [4-methoxy-6-(4-morpholinyl)-1,3,5-triazin-2-yl]hydrazone” is a complex organic molecule. It contains several functional groups including a benzodioxole, a carbaldehyde, a methoxy group, a morpholinyl group, a triazinyl group, and a hydrazone.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The benzodioxole and triazinyl groups are aromatic, contributing to the compound’s stability. The morpholinyl group is a type of ether, and the hydrazone group involves a nitrogen-nitrogen double bond.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The aldehyde group is typically quite reactive and could undergo a variety of reactions. The hydrazone group might also be involved in reactions, particularly if one of the nitrogens is protonated.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of certain functional groups would influence properties like solubility, melting point, and boiling point.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system), it’s difficult to predict the mechanism of action. If this compound is used as a drug or a pesticide, for example, the mechanism would depend on the specific biological targets.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new materials or as a precursor for the synthesis of other complex molecules.